Cas no 73334-05-1 (1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-(dihydrogen phosphate))

1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-(dihydrogen phosphate) structure
73334-05-1 structure
Product Name:1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-(dihydrogen phosphate)
CAS No:73334-05-1
MF:C6H10N3O6P
MW:251.133862018585
CID:565340
PubChem ID:51794
Update Time:2025-04-19

1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-(dihydrogen phosphate)
    • 2-(2-methyl-5-nitro-imidazol-1-yl)ethoxyphosphonic acid
    • 2-(2-methyl-5-nitroimidazol-1-yl)ethyl dihydrogen phosphate
    • AC1L1BQ1
    • AG-G-89865
    • CHEMBL2106886
    • METRONIDAZOLE PHOSPHATE
    • Metronidazole phosphate (USAN)
    • Metronidazole phosphate [USAN]
    • phosphoric acid mono-[2-(2-methyl-5-nitro-imidazol-1-yl)-ethyl] ester
    • UNII-L500PR95QA
    • 2-(2-methyl-5-nitro-imidazol-1-yl)ethyl dihydrogen phosphate
    • U 54555
    • DTXSID90223564
    • U-54555
    • U-54,555
    • 73334-05-1
    • Q27282717
    • 2-Methyl-5-nitroimidazole-1-ethanol dihydrogen phosphate (ester)
    • L500PR95QA
    • U 54,555
    • A837791
    • FT-0656344
    • 1H-Imidazole-1-ethanol, 2-methyl-5-nitro-, dihydrogen phosphate (ester)
    • AKOS015918447
    • 2-(2-methyl-5-nitro-1-imidazolyl)ethyl dihydrogen phosphate
    • D05017
    • Inchi: 1S/C6H10N3O6P/c1-5-7-4-6(9(10)11)8(5)2-3-15-16(12,13)14/h4H,2-3H2,1H3,(H2,12,13,14)
    • InChI Key: GFFOAZOYBIIJHI-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.03072204g/mol
  • Monoisotopic Mass: 251.03072204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 130Ų
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